Cas no 1153972-18-9 (3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine)

• Product Name: 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine
• CAS No: 1153972-18-9
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5215464
• Update Time: 2025-05-24

3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine
• Piperidine, 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C15H19N3O2/c1-2-19-13-7-3-5-11(9-13)14-17-15(20-18-14)12-6-4-8-16-10-12/h3,5,7,9,12,16H,2,4,6,8,10H2,1H3
• InChI Key： VCDLPGTYKMHPBE-UHFFFAOYSA-N
• SMILES： N1CCCC(C2ON=C(C3=CC=CC(OCC)=C3)N=2)C1

Additional information on 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine

Recent Advances in the Study of 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine (CAS: 1153972-18-9)

In recent years, the compound 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine (CAS: 1153972-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties of 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to investigate its binding affinity and selectivity towards specific receptor subtypes. Preliminary results suggest a high affinity for serotonin and dopamine receptors, indicating potential applications in the treatment of neuropsychiatric disorders like depression and schizophrenia.

In vitro and in vivo studies have further validated the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine exhibits significant anxiolytic and antidepressant-like effects in rodent models. These effects were attributed to its ability to modulate neurotransmitter release and receptor activity, highlighting its dual mechanism of action. Additionally, the compound showed a favorable pharmacokinetic profile, with good oral bioavailability and blood-brain barrier penetration.

Another area of interest is the compound's potential as a lead molecule for drug development. Structural-activity relationship (SAR) studies have identified key modifications that enhance its therapeutic index while minimizing off-target effects. For example, the introduction of electron-donating groups at specific positions of the phenyl ring has been shown to improve receptor binding affinity and metabolic stability. These findings are instrumental in guiding the design of next-generation derivatives with optimized pharmacological properties.

Despite these promising advancements, challenges remain in the clinical translation of 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine. Issues such as dose-dependent toxicity and long-term safety profiles need to be addressed through rigorous preclinical and clinical trials. Ongoing research is also exploring its potential in combination therapies, particularly with existing CNS drugs, to enhance therapeutic outcomes and reduce adverse effects.

In conclusion, 3-[3-(3-Ethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-piperidine represents a promising candidate for the treatment of CNS disorders, with its unique chemical structure and multifaceted pharmacological actions. Continued research and development efforts are essential to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application.